molecular formula C9H17N B8650838 3,3-Diethyl-3,4,5,6-tetrahydropyridine CAS No. 67625-92-7

3,3-Diethyl-3,4,5,6-tetrahydropyridine

Cat. No. B8650838
CAS RN: 67625-92-7
M. Wt: 139.24 g/mol
InChI Key: FIEBBCHIBMDYIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Diethyl-3,4,5,6-tetrahydropyridine is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,3-Diethyl-3,4,5,6-tetrahydropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3-Diethyl-3,4,5,6-tetrahydropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

67625-92-7

Product Name

3,3-Diethyl-3,4,5,6-tetrahydropyridine

Molecular Formula

C9H17N

Molecular Weight

139.24 g/mol

IUPAC Name

5,5-diethyl-3,4-dihydro-2H-pyridine

InChI

InChI=1S/C9H17N/c1-3-9(4-2)6-5-7-10-8-9/h8H,3-7H2,1-2H3

InChI Key

FIEBBCHIBMDYIK-UHFFFAOYSA-N

Canonical SMILES

CCC1(CCCN=C1)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

By following substantially the procedure of Example 20 and by substituting for the 2-azaspiro-[5.5]-undec-1-ene recited therein 2-azaspiro[7.5]tridec-1-ene; 3,3-diethyl-3,4,5,6-tetrahydropyridine and 2-azaspiro[5.5]undeca-1,7-diene there is obtained (Example 20A) 2-azaspiro-[7.5]tridecane, b.p. 85°-87° C./0.1 mm., (Example 20B) 3,3-diethylpiperidine, b.p. 39°-40° C./0.35 mm and (Example 20C) 2-azaspiro[5.5]-undec-7-ene, b.p. 74-75 C./0.8 mm, respectively.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-azaspiro[7.5]tridec-1-ene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.